Cas no 948573-52-2 (7-fluoro-6-methoxyquinolin-4-ol)

• Product Name: 7-fluoro-6-methoxyquinolin-4-ol
• CAS No: 948573-52-2
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 2145900
• PubChem ID: 53418956
• Update Time: 2025-05-19

7-fluoro-6-methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-6-methoxy-1,4-dihydroquinolin-4-one
• 7-fluoro-6-methoxyquinolin-4(1H)-one
• EN300-193028
• 7-FLUORO-6-METHOXYQUINOLIN-4-OL
• DB-333732
• SCHEMBL2173646
• 7-fluoro-6-methoxy-1H-quinolin-4-one
• AKOS026744900
• 982-851-6
• YMB57352
• Z1255392851
• 948573-52-2
• 7-fluoro-6-methoxyquinolin-4-ol

• MDL： MFCD24394636
• Inchi： 1S/C10H8FNO2/c1-14-10-4-6-8(5-7(10)11)12-3-2-9(6)13/h2-5H,1H3,(H,12,13)
• InChI Key： PDHUKRUYDMEQQU-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C=CNC=2C=1)=O)OC

Computed Properties

• Exact Mass: 193.05390666Da
• Monoisotopic Mass: 193.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-fluoro-6-methoxyquinolin-4-ol

7-Fluoro-6-Methoxyquinolin-4-Ol: A Comprehensive Overview

7-fluoro-6-methoxyquinolin-4-ol (CAS No. 948573-52-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications. The presence of a fluoro group at position 7 and a methoxy group at position 6, along with the hydroxyl group at position 4, imparts distinctive chemical and physical properties to this molecule.

The synthesis of 7-fluoro-6-methoxyquinolin-4-ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The compound's structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic applications.

Recent studies have highlighted the potential of 7-fluoro-6-methoxyquinolin-4-ol as a precursor for anti-cancer agents. Its ability to inhibit specific kinases involved in tumor progression has been demonstrated in vitro and in vivo models. Additionally, this compound has shown promise in modulating neurodegenerative diseases due to its interaction with key enzymes associated with Alzheimer's disease. These findings underscore its role as a versatile building block in drug discovery.

In the realm of material science, 7-fluoro-6-methoxyquinolin-4-ol has been investigated for its potential as an organic semiconductor. Its electronic properties, influenced by the electron-withdrawing fluoro group and electron-donating methoxy group, make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have explored its integration into conjugated systems to enhance device performance and stability.

The pharmacokinetic profile of 7-fluoro-6-methoxyquinolin-4-ol has also been a focus of recent studies. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for evaluating its suitability as a drug candidate. Preclinical data suggest that it exhibits moderate bioavailability and selective tissue distribution, which are favorable attributes for therapeutic applications.

Moreover, the compound's ability to act as a ligand in metalloenzyme inhibition has been explored. Its coordination properties with metal ions such as copper and zinc have implications in both diagnostic and therapeutic contexts. This dual functionality—acting as both a substrate and a ligand—expands its utility across multiple scientific disciplines.

Looking ahead, the development of novel derivatives of 7-fluoro-6-methoxyquinolin-4-ol is expected to further enhance its applications. Researchers are actively exploring functionalization strategies to improve its solubility, stability, and bioactivity. These efforts are likely to yield new compounds with enhanced therapeutic indices and broader applicability.

In conclusion, 7-fluoro-6-methoxyquinolin-4-Ol (CAS No. 948573–52–2) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development endeavors.